6-bromo-5-ethyl-1H-1,3-benzodiazol-2-aminehydrochloride

• Molecular Formula: C9H11BrClN3
• Molecular Weight: 276.56 g/mol
• IUPAC Name: 5-bromo-6-ethyl-1H-benzimidazol-2-amine;hydrochloride
• InChI: InChI=1S/C9H10BrN3.ClH/c1-2-5-3-7-8(4-6(5)10)13-9(11)12-7;/h3-4H,2H2,1H3,(H3,11,12,13);1H
• InChI Key: GPOAVTMINBZDHT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1Br)N=C(N2)N.Cl

Description

6-Bromo-5-ethyl-1H-1,3-benzodiazol-2-amine hydrochloride is a halogenated benzodiazole derivative characterized by a bromine atom at position 6, an ethyl group at position 5, and an amine hydrochloride moiety at position 2. This compound is of interest in medicinal chemistry due to the benzodiazole scaffold's prevalence in bioactive molecules. The hydrochloride salt enhances water solubility, making it suitable for pharmacological studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-bromo-5-ethyl-1H-1,3-benzodiazol-2-aminehydrochloride typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 5-ethyl-1H-benzimidazole with bromine to introduce the bromine atom at the 6-position.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to maximize efficiency and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

6-bromo-5-ethyl-1H-1,3-benzodiazol-2-aminehydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it to its reduced forms.

Substitution: Nucleophilic and electrophilic substitution reactions are common, where the bromine or amine groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like sodium hydroxide (NaOH) for nucleophilic substitution and various electrophiles for electrophilic substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups .

Scientific Research Applications

6-bromo-5-ethyl-1H-1,3-benzodiazol-2-aminehydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It serves as a probe in biochemical assays to study enzyme activities and protein interactions.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 6-bromo-5-ethyl-1H-1,3-benzodiazol-2-aminehydrochloride involves its interaction with specific molecular targets. In biological systems, it may bind to enzymes or receptors, modulating their activity. The exact pathways and molecular targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Substituent Analysis

The following table summarizes key structural features and properties of comparable benzodiazole derivatives:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Key Features	Reference
6-Bromo-5-ethyl-1H-1,3-benzodiazol-2-amine HCl	Br (6), Et (5), NH₂·HCl (2)	C₉H₁₀BrClN₃ (estimated)	~294.5 (est.)	Bromo and ethyl substituents; hydrochloride salt	Target Compound
6-Bromo-5-chloro-1-methyl-1H-1,3-benzodiazol-2-amine	Br (6), Cl (5), Me (1)	C₁₀H₁₁BrCl₂N₂	310.02	Bromo, chloro, and methyl groups
1-Ethyl-5-fluoro-1H-1,3-benzodiazol-2-amine HCl	F (5), Et (1), NH₂·HCl (2)	C₉H₁₁ClFN₃	215.66	Fluoro and ethyl substituents; HCl salt
6-(Trifluoromethoxy)-1H-1,3-benzodiazol-2-amine HCl	CF₃O (6), NH₂·HCl (2)	C₈H₆ClF₃N₂O	214.58	Trifluoromethoxy group; HCl salt

Key Observations:

• Substituent Effects : The bromo and ethyl groups in the target compound increase lipophilicity compared to fluoro () or trifluoromethoxy () analogs. Bromine’s larger atomic radius may enhance halogen bonding in biological targets but reduce metabolic stability compared to fluorine .
• Salt Form : The hydrochloride salt improves aqueous solubility, a common feature among the listed analogs (e.g., ).

Physicochemical Properties

• Melting Points : While direct data for the target compound are unavailable, related benzodiazoles exhibit high thermal stability. For example, a bromo-chloro analog () has a melting point of 330–331°C, suggesting that the target compound may similarly resist thermal degradation .
• Solubility : The hydrochloride salt form enhances water solubility compared to free bases. Ethyl and bromo substituents may slightly reduce solubility in polar solvents compared to smaller groups (e.g., methyl or fluoro) .

Pharmacological Potential

• Biological Activity : Benzodiazoles are explored for antimicrobial, anticancer, and CNS activity. The bromo substituent may enhance binding affinity via halogen interactions, while the ethyl group could improve membrane permeability due to increased lipophilicity .
• Comparative Efficacy : Fluorinated analogs () may exhibit higher metabolic stability, whereas trifluoromethoxy derivatives () could offer enhanced electronic effects for target engagement.